Cas no 108-22-5 (Isopropenyl acetate)

• Product Name: Isopropenyl acetate
• CAS No: 108-22-5
• MF: C₅H₈O₂
• MW: 100.12
• MDL: MFCD00008709
• CID: 35480
• PubChem ID: 7916
• Update Time: 2023-10-30

Isopropenyl acetate Chemical and Physical Properties

Names and Identifiers

• Isopropenyl acetate
• Isopropyl Acetate
• Acetic acid isopropenyl ester
• Isopropenyl acetate (IPA)
• 1-Methylvinyl acetate
• 1-Propen-2-yl acetate
• 2-acetoxy-1-propene
• 2-Acetoxypropene
• 2-Acetoxypropylene
• 2-acetyloxy-1-propene
• 2-propen-2-yl acetate
• 2-propenyl acetate
• ACETONE ENOL ACETATE
• i-propenyl acetate
• isopropernyl acetate
• ISO-RPOPENYL ACETATE
• Propen-2-yl acetate
• IPA
• 1-Propen-2-ol,acetate (6CI,8CI,9CI)
• 1-Acetoxy-1-methylethylene
• acetated’isopropenyle
• propen-2-ylacetate
• IPA)Isopropenyl ace
• 1-propen-2-ylacetate

• MDL： MFCD00008709
• Inchi： 1S/C5H8O2/c1-4(2)7-5(3)6/h1H2,2-3H3
• InChI Key： HETCEOQFVDFGSY-UHFFFAOYSA-N
• SMILES： C=C(C)OC(=O)C
• BRN： 1280347

Computed Properties

• Exact Mass: 100.05200
• Monoisotopic Mass: 100.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 94.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0.922 g/mL at 20 °C
  0.909 g/mL at 25 °C(lit.)
• Melting Point: -93 ºC
• Boiling Point: 94 °C(lit.)
• Flash Point: Fahrenheit: 66.2 ° f
  Celsius: 19 ° c
  
• Refractive Index: n20/D 1.401(lit.)
  n20/D 1.401
• PH: 3 (34g/l, H2O, 20℃)
• Solubility: 34g/l
• Water Partition Coefficient: 34 g/L (20 ºC)
• PSA: 26.30000
• LogP: 1.08310
• Merck: 5203
• FEMA: 4152 | ISOPROPENYL ACETATE
• Solubility: It can be miscible in alcohol, ether, ketone, etc.

Isopropenyl acetate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H319
• Warning Statement： P210,P305+P351+P338
• Hazardous Material transportation number：UN 2403 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-37
• Safety Instruction： S9-S16-S29-S33
• FLUKA BRAND F CODES：10-21
• RTECS：UD4200000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Toxicity：LD50 orally in rats: 3.0 g/kg (Smyth)
• Explosive Limit：1.8%(V)
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11
• Packing Group：II
• Hazard Level：3
• Storage Condition：Flammable area

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